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Compound of Interest

Compound Name: (-)-Neoisomenthol

Cat. No.: B3416159 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. This guide provides essential safety and logistical

information for the proper disposal of (-)-Neoisomenthol, a common laboratory reagent.

Adherence to these procedures is critical to mitigate risks and prevent environmental

contamination.

Key Physical and Chemical Properties
Understanding the properties of (-)-Neoisomenthol is the first step in safe handling and

disposal. The following table summarizes key quantitative data for neoisomenthol and its

related isomers. Note that properties can vary slightly based on the specific isomer and purity.
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Property Value Source

Chemical Formula C₁₀H₂₀O [1]

Molecular Weight 156.27 g/mol [1]

Appearance White crystalline solid [2]

Boiling Point 212 °C (413.6 °F) [3][4]

Melting Point ~42 °C (107.6 °F) [3]

Flash Point 93.3 °C (200 °F) [5]

Specific Gravity 0.904 [2]

Solubility

Insoluble in cold water; Soluble

in water at 434.5 mg/L @ 25

°C (estimated)

[3][5]

Hazard Identification and Personal Protective
Equipment (PPE)
(-)-Neoisomenthol is a combustible solid that can cause skin and eye irritation.[3] Symptoms

of exposure may include irritation to the skin, eyes, mucous membranes, and upper respiratory

tract.[2] Therefore, appropriate personal protective equipment (PPE) must be worn at all times

when handling this chemical.

Required PPE:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Skin and Body Protection: A lab coat is mandatory.

All handling procedures should be conducted in a well-ventilated area, preferably within a fume

hood.[3]
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Step-by-Step Disposal Protocol
The cardinal rule for the disposal of (-)-Neoisomenthol is strict adherence to all federal, state,

and local regulations.[3] Under no circumstances should this chemical be poured down the

drain or discarded in regular household trash.[3][6]

1. Evaluation for Reuse or Recycling: Before proceeding with disposal, assess if the (-)-
Neoisomenthol can be reused or recycled.[3] If the chemical is in its original, unopened

container or is uncontaminated, these options are the most environmentally sound choices.[3]

Contact the manufacturer to inquire about potential take-back or recycling programs.[3]

2. Storage of Waste:

Containment: Ensure that waste (-)-Neoisomenthol is stored in a suitable, clearly labeled,

and tightly sealed container to prevent leaks or spills.[3]

Segregation: Do not mix (-)-Neoisomenthol waste with other chemical waste to avoid

potentially hazardous reactions.[3]

3. Professional Disposal: The recommended and safest method for disposal is to engage a

licensed professional waste disposal company.[3] These services are equipped to manage and

dispose of chemical waste in a manner that is both safe and compliant with all regulations.[3]

4. Spill Management: In the event of a spill:

Evacuate: Immediately clear all personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated.

Containment: Use appropriate absorbent materials to contain the spill.

Cleanup: Collect the spilled material and any contaminated absorbents into a sealed

container for disposal by a licensed waste disposal service.

Restrict Access: Prevent entry into the contaminated area until it has been professionally

declared safe.[3]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (-)-Neoisomenthol.
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Caption: Disposal workflow for (-)-Neoisomenthol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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